N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1-naphthamide

• IUPAC Name: N-[2-(4-methoxyphenyl)-6-methylbenzotriazol-5-yl]naphthalene-1-carboxamide
• InChI: InChI=1S/C25H20N4O2/c1-16-14-23-24(28-29(27-23)18-10-12-19(31-2)13-11-18)15-22(16)26-25(30)21-9-5-7-17-6-3-4-8-20(17)21/h3-15H,1-2H3,(H,26,30)
• InChI Key: YCSMODPMCJDIPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC=CC4=CC=CC=C43)C5=CC=C(C=C5)OC
• Molecular Formula: C25H20N4O2
• Molecular Weight: 408.5 g/mol

Description

N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1-naphthamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied.

Mechanism of Action

The mechanism of action of N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1-naphthamide involves the inhibition of various enzymes, including cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. This compound has also been found to inhibit the activity of various protein kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1-naphthamide has been found to exhibit various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. It has also been found to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1-naphthamide has several advantages for lab experiments, including its low toxicity and high stability. However, this compound has some limitations, including its low solubility in aqueous solutions and its limited availability.

Future Directions

There are several future directions for the research on N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1-naphthamide. These include the development of more efficient synthesis methods, the investigation of its potential applications in the treatment of other diseases, such as diabetes and cardiovascular disease, and the exploration of its mechanism of action at the molecular level. Additionally, the development of more effective drug delivery methods for this compound may also be an area of future research.
In conclusion, N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1-naphthamide is a chemical compound that has shown promising results in scientific research. Its potential applications in various fields make it a subject of interest for further investigation. Future research may lead to the development of new therapies for various diseases and the improvement of existing treatments.

Scientific Research Applications

N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1-naphthamide has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to exhibit anti-cancer, anti-inflammatory, and antioxidant properties. It has also been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.